Cas no 2167329-00-0 (5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine)

• Product Name: 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine
• CAS No: 2167329-00-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6066512
• PubChem ID: 165657564
• Update Time: 2025-05-25

5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine
• EN300-1734477
• 2167329-00-0

• Inchi： 1S/C11H19N3/c1-11(2)5-3-8(4-6-11)9-7-13-10(12)14-9/h7-8H,3-6H2,1-2H3,(H3,12,13,14)
• InChI Key： KTEAXHIINRJLOX-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine

Research Briefing on 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine (CAS: 2167329-00-0): Recent Advances and Applications

In recent years, the compound 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine (CAS: 2167329-00-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This imidazole derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the compound's stability and scalability, which are critical for its potential use in drug development. Additionally, the study identified key intermediates, such as 4,4-dimethylcyclohexanone, which play a pivotal role in the synthesis of this imidazole derivative.

Further investigations into the biological activity of 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine have revealed its potential as a modulator of specific enzymatic pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on certain kinases involved in inflammatory responses. The compound exhibited a high binding affinity to the target enzymes, suggesting its utility in developing novel anti-inflammatory agents. These findings are particularly relevant for conditions such as rheumatoid arthritis and chronic inflammatory diseases.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers hypothesize that this effect may be linked to the compound's ability to interfere with cellular signaling pathways critical for tumor survival. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its therapeutic potential, 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine has also been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology described its use as a fluorescent probe for detecting specific biomolecules in cellular environments. The compound's structural flexibility allows for modifications that enhance its binding specificity and fluorescence properties, making it a valuable tool for imaging and diagnostic applications.

Despite these promising developments, challenges remain in the clinical translation of 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-(4,4-dimethylcyclohexyl)-1H-imidazol-2-amine represents a versatile and promising candidate in the fields of drug discovery and chemical biology. Its unique properties and diverse applications underscore the importance of continued research to fully elucidate its potential. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in disease models, paving the way for its eventual clinical use.